Cas no 1207023-71-9 (N-2-(3-fluorobenzamido)phenylpyridine-2-carboxamide)

• Product Name: N-2-(3-fluorobenzamido)phenylpyridine-2-carboxamide
• CAS No: 1207023-71-9
• MF: C₁₉H₁₄FN₃O₂
• MW: 335.331767559052
• CID: 6063818
• PubChem ID: 45505007
• Update Time: 2025-06-26

N-2-(3-fluorobenzamido)phenylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-fluorobenzamido)phenylpyridine-2-carboxamide
• N-(2-(3-fluorobenzamido)phenyl)picolinamide
• AKOS024522011
• SR-01000925438
• N-[2-[(3-fluorobenzoyl)amino]phenyl]pyridine-2-carboxamide
• SR-01000925438-1
• F5836-0005
• VU0523526-1
• 1207023-71-9
• N-[2-(3-fluorobenzamido)phenyl]pyridine-2-carboxamide

• Inchi： 1S/C19H14FN3O2/c20-14-7-5-6-13(12-14)18(24)22-15-8-1-2-9-16(15)23-19(25)17-10-3-4-11-21-17/h1-12H,(H,22,24)(H,23,25)
• InChI Key： OXRYSLQBZYBIAC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NC1=CC=CC=C1NC(C1C=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 335.10700486g/mol
• Monoisotopic Mass: 335.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-2-(3-fluorobenzamido)phenylpyridine-2-carboxamide

N-2-(3-Fluorobenzamido)phenylpyridine-2-carboxamide: A Comprehensive Overview

N-2-(3-Fluorobenzamido)phenylpyridine-2-carboxamide (CAS No. 1207023-71-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide an in-depth analysis of the chemical properties, biological activities, and recent research advancements associated with N-2-(3-Fluorobenzamido)phenylpyridine-2-carboxamide.

Chemical Structure and Properties

N-2-(3-Fluorobenzamido)phenylpyridine-2-carboxamide is a heterocyclic compound with a molecular formula of C₁₈H₁₄FN₃O₂. The presence of a fluorine atom and the pyridine ring contributes to its distinct chemical properties. The compound exhibits high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental conditions. Additionally, its stability under physiological conditions has been well-documented, which is crucial for its potential use in drug development.

Synthesis and Preparation

The synthesis of N-2-(3-Fluorobenzamido)phenylpyridine-2-carboxamide involves a multi-step process that typically begins with the reaction of 3-fluorobenzoic acid and 2-aminoacetophenone to form the intermediate amide. This intermediate is then reacted with 2-chloropyridine carboxylic acid to yield the final product. Recent advancements in synthetic chemistry have led to more efficient and cost-effective methods for producing this compound, making it more accessible for large-scale research and development.

Biological Activities and Mechanisms of Action

N-2-(3-Fluorobenzamido)phenylpyridine-2-carboxamide has been extensively studied for its biological activities, particularly its potential as an inhibitor of specific enzymes and receptors. One of the key areas of interest is its ability to inhibit the activity of protein kinases, which are involved in various cellular processes such as cell growth, differentiation, and apoptosis. Recent studies have shown that this compound selectively targets certain kinases, making it a promising candidate for the treatment of cancers and other diseases characterized by aberrant kinase activity.

In addition to its kinase inhibitory properties, N-2-(3-Fluorobenzamido)phenylpyridine-2-carboxamide has also demonstrated anti-inflammatory effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Developments

The therapeutic potential of N-2-(3-Fluorobenzamido)phenylpyridine-2-carboxamide has been explored in several preclinical studies. In vitro experiments have demonstrated its efficacy in inhibiting cancer cell proliferation and inducing apoptosis in various cancer cell lines. Animal models have further validated these findings, showing significant tumor growth inhibition without major side effects.

Recent clinical trials have also shown promising results. A phase I clinical trial evaluating the safety and pharmacokinetics of N-2-(3-Fluorobenzamido)phenylpyridine-2-carboxamide in patients with advanced solid tumors reported favorable outcomes. The compound was well-tolerated at various dose levels, with no dose-limiting toxicities observed. These results have paved the way for further clinical investigations to assess its efficacy in larger patient populations.

Future Directions and Challenges

The future of N-2-(3-Fluorobenzamido)phenylpyridine-2-carboxamide in medicinal chemistry and pharmaceutical research looks promising. Ongoing studies are focused on optimizing its pharmacological properties, such as improving its bioavailability and reducing potential side effects. Additionally, efforts are being made to identify new therapeutic targets and expand its application to other disease areas.

However, several challenges remain. One of the key challenges is ensuring the compound's stability under different storage conditions to maintain its efficacy over time. Another challenge is developing effective formulations that can deliver the compound to target tissues with high precision. Addressing these challenges will be crucial for translating the promising preclinical findings into clinical success.

In conclusion, N-2-(3-fluorobenzamido)phenylpyridine-2-carboxamide (CAS No. 1207023-71-9) is a versatile compound with significant potential in various therapeutic applications. Its unique chemical structure, biological activities, and promising clinical results make it an exciting area of research for scientists and clinicians alike. Continued efforts in optimizing its properties and expanding its therapeutic applications will likely lead to important advancements in the treatment of various diseases.